17-Methyl-18,19-dinorpregna-4,13-dien-3-one,(17alpha)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
17-Methyl-18,19-dinor-17alpha-pregna-4,13-dien-3-one is an oxo steroid.
Scientific Research Applications
Synthesis and Pharmaceutical Applications
Synthesis of Related Substances : Levonorgestrel, a structurally related compound, has been synthesized for use as an oral contraceptive and for treating various menstrual disorders. The synthesis of its related substances has been significant in promoting Levonorgestrel in the international market (Zhang Liang-ren, 2011).
Key Intermediate for Geochemical Markers : The synthesis of 18,19-dinor-14αH-cheilantha-12,15-dien-17-one, a key intermediate related to 17-Methyl-18,19-dinorpregna-4,13-dien-3-one, has been used to create geochemical markers and marine-type sesterterpenes. This showcases the compound's significance in geochemical and marine research (Sierra, Cravero, Laborde & Rúveda, 1985).
Antiprogestational Activity Research : Research on 17α-acetoxy-13β-ethyl-11β-aryl-18,19-dinorpregna-4,9-diene-3,20 diones, derived from Levonorgestrel, revealed unique progestational and antiprogestational activities, contributing to the understanding of steroid hormone action (Rao, Cessac, Blye & Kim, 1998).
Biological and Chemical Studies
Novel Steroidal Aromatization : Studies have shown that certain steroids, including compounds similar to 17-Methyl-18,19-dinorpregna-4,13-dien-3-one, undergo unique aromatization reactions, contributing to the understanding of steroid chemistry and biochemistry (Hanson & Organ, 1970).
Microbial Transformation Studies : The compound has been used in studies of microbial transformations, leading to the production of novel metabolites. This demonstrates its potential in biotechnological applications and drug metabolism studies (Gao, Shen, Wang, Yang & Zhang, 2011).
Pregnane Derivatives from Marine Sponge : The isolation of pregnane derivatives, including compounds related to 17-Methyl-18,19-dinorpregna-4,13-dien-3-one, from marine sponges highlights its significance in natural product chemistry and potential pharmacological applications (Dai, Yoshida, Kelly & Williams, 2016).
properties
CAS RN |
153-15-1 |
---|---|
Product Name |
17-Methyl-18,19-dinorpregna-4,13-dien-3-one,(17alpha)- |
Molecular Formula |
C20H28O |
Molecular Weight |
284.4 g/mol |
IUPAC Name |
(8R,9R,10R,17R)-17-ethyl-17-methyl-2,6,7,8,9,10,11,12,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C20H28O/c1-3-20(2)11-10-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-9-19(18)20/h12,15-17H,3-11H2,1-2H3/t15-,16+,17+,20+/m0/s1 |
InChI Key |
HYLSPEVBFQROOR-TVKQPGBESA-N |
Isomeric SMILES |
CC[C@@]1(CCC2=C1CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@H]34)C |
SMILES |
CCC1(CCC2=C1CCC3C2CCC4=CC(=O)CCC34)C |
Canonical SMILES |
CCC1(CCC2=C1CCC3C2CCC4=CC(=O)CCC34)C |
Other CAS RN |
153-15-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.